N,N'-di-Boc-4,4'-bipiperidine molecular weight and formula
N,N'-di-Boc-4,4'-bipiperidine molecular weight and formula
This is an in-depth technical monograph on N,N'-di-Boc-4,4'-bipiperidine , a critical symmetric diamine intermediate used in advanced organic synthesis and medicinal chemistry.
Physicochemical Profile, Synthetic Methodology, and Application in Drug Discovery
Executive Summary
N,N'-di-Boc-4,4'-bipiperidine (Systematic Name: di-tert-butyl 4,4'-bipiperidine-1,1'-dicarboxylate) serves as a protected, symmetric scaffold in the synthesis of bifunctional ligands, PROTACs (Proteolysis Targeting Chimeras), and supramolecular assemblies. Its utility lies in its rigid, non-aromatic linker structure, which provides defined spatial separation between two functional termini while maintaining metabolic stability superior to many flexible alkyl chains.
This guide details the physicochemical properties, validated synthesis protocols, and strategic applications of this molecule, distinguishing it from its mono-protected analog (CAS: 171049-35-7).
Physicochemical Identity
The molecule is the bis-protected derivative of 4,4'-bipiperidine. Unlike the mono-Boc derivative often used for asymmetric functionalization, the di-Boc form is typically synthesized as a purification intermediate or a symmetric precursor.
| Property | Data | Notes |
| Systematic Name | Di-tert-butyl 4,4'-bipiperidine-1,1'-dicarboxylate | IUPAC nomenclature based on the dicarboxylate structure. |
| Chemical Formula | C₂₀H₃₆N₂O₄ | Calculated based on C₁₀H₁₈N₂ core + 2 × Boc (C₅H₉O₂). |
| Molecular Weight | 368.51 g/mol | Exact Mass: 368.2675 |
| Core Scaffold | 4,4'-Bipiperidine | CAS (dihydrochloride): 15336-72-8; CAS (free base): 4897-50-1. |
| Related CAS | 171049-35-7 (Mono-Boc) | Note: The di-Boc form is often synthesized in-house and lacks a widely indexed commercial CAS. |
| Solubility | Soluble in DCM, CHCl₃, THF, EtOAc | Insoluble in water; sparingly soluble in hexanes. |
| Appearance | White to Off-White Solid | Crystalline or powder form depending on purification. |
Synthetic Pathway & Mechanism[1][2]
Reaction Mechanism
The synthesis involves the nucleophilic attack of the secondary amines of 4,4'-bipiperidine on the carbonyl carbon of di-tert-butyl dicarbonate (Boc₂O). The reaction is driven by the release of carbon dioxide and tert-butanol.[1]
Stoichiometry:
-
Substrate: 4,4'-Bipiperidine (dihydrochloride salt is most stable/common).
-
Reagent: Boc₂O (≥ 2.2 equivalents to ensure complete bis-protection).
-
Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (≥ 4.0 equivalents to neutralize HCl salts and scavenge protons).
Validated Experimental Protocol
Objective: Synthesis of N,N'-di-Boc-4,4'-bipiperidine from 4,4'-bipiperidine dihydrochloride.
Materials:
-
4,4'-Bipiperidine dihydrochloride (1.0 eq, e.g., 5.0 g)
-
Di-tert-butyl dicarbonate (Boc₂O) (2.5 eq)
-
Triethylamine (TEA) (5.0 eq)
-
Dichloromethane (DCM) (10 volumes) or THF/Water (1:1 mixture)
-
0.5 M HCl solution, Saturated NaHCO₃, Brine
Step-by-Step Procedure:
-
Dissolution: In a round-bottom flask equipped with a magnetic stir bar, suspend 4,4'-bipiperidine dihydrochloride in DCM (or THF/Water for biphasic reaction).
-
Basification: Cool the suspension to 0°C in an ice bath. Add TEA dropwise over 10 minutes. The suspension should clear as the free base is liberated.
-
Addition: Add Boc₂O (dissolved in a minimal amount of solvent if solid) dropwise to the reaction mixture at 0°C.
-
Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-25°C). Stir for 4–12 hours. Monitor by TLC (stain with Ninhydrin; starting amine stains purple/red, product is UV active but does not stain).
-
Workup:
-
Dilute with DCM.
-
Acid Wash: Wash organic layer with 0.5 M HCl (2x) to remove unreacted amine, mono-Boc intermediate, and excess TEA. Crucial: The di-Boc product is not basic and will remain in the organic layer.
-
Base Wash: Wash with saturated NaHCO₃ to remove potential Boc-acid byproducts.
-
Drying: Wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.
-
-
Purification: The crude solid is often pure enough (>95%). If necessary, recrystallize from Hexanes/EtOAc or purify via silica gel chromatography (0-20% EtOAc in Hexanes).
Synthesis Workflow Visualization
Figure 1: Validated synthetic workflow for the preparation of the di-Boc protected scaffold.
Applications in Drug Discovery[4][5][6]
Symmetric Linker Design (PROTACs)
In the development of PROTACs, the linker length and rigidity are critical for ternary complex formation (Target Protein-Linker-E3 Ligase).
-
Rigidity: The bipiperidine core offers a semi-rigid, non-aromatic spacer (approx. 8-10 Å) that avoids the pi-stacking complications of biphenyl linkers.
-
Solubility: The saturated rings improve sp3 character (Fsp3), enhancing solubility compared to aromatic analogs.
Purification Strategy for Asymmetric Derivatives
Researchers often synthesize the Di-Boc form to purify the commercial 4,4'-bipiperidine starting material (which can contain piperidine impurities).
-
Protocol: Protect (Di-Boc) → Recrystallize (High Purity) → Global Deprotection (TFA/DCM) → Pure 4,4'-Bipiperidine → Controlled Mono-functionalization.
Application Logic Diagram
Figure 2: Strategic utility of the di-Boc scaffold in purification and asymmetric synthesis.
Analytical Characterization
To validate the synthesis of N,N'-di-Boc-4,4'-bipiperidine , the following analytical signatures should be observed. Note the symmetry of the molecule simplifies the NMR spectra.
Nuclear Magnetic Resonance (NMR)
-
¹H NMR (400 MHz, CDCl₃):
-
δ 4.10–4.20 (br d, 4H): Equatorial protons adjacent to Nitrogen (N-CH -eq).
-
δ 2.60–2.70 (br t, 4H): Axial protons adjacent to Nitrogen (N-CH -ax).
-
δ 1.65–1.75 (m, 4H): Ring protons.
-
δ 1.45 (s, 18H): The characteristic Boc singlet (two t-butyl groups).
-
δ 1.10–1.30 (m, 6H): Remaining ring protons and bridgehead methines.
-
Note: Broadening of signals is common due to rotamers of the Boc carbamate.
-
Mass Spectrometry (ESI-MS)
-
Calculated Mass: 368.27
-
Observed [M+H]⁺: 369.3
-
Observed [M+Na]⁺: 391.3 (Common adduct).
-
Fragment: Loss of Boc group (-100 Da) may be observed as [M-Boc+H]⁺ ~269.
References
-
Chemical Identity & Core Structure
- Source: PubChem. "4,4'-Bipiperidine Dihydrochloride."
-
URL:[Link]
-
Boc Protection Methodology
-
Mono-Boc Reference (Comparative)
-
Piperidine Scaffolds in Drug Design
- Source: National Institutes of Health (NIH) - PubMed.
-
URL:[Link]
